Cas no 848726-91-0 (4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• CAS No: 848726-91-0
• MF: C₂₅H₂₂FN₃O₂
• MW: 415.459489345551
• CID: 5919440
• PubChem ID: 5000550
• Update Time: 2025-07-14

4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-1-(3-methoxyphenyl)-
• Z135167224
• VU0510569-1
• 4-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one
• F3141-0218
• NSC-767969
• 4-(1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• AKOS001167632
• 4-{1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• AKOS016258869
• NSC767969
• 848726-91-0
• 4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

• Inchi： 1S/C25H22FN3O2/c1-31-21-6-4-5-20(14-21)28-16-18(13-24(28)30)25-27-22-7-2-3-8-23(22)29(25)15-17-9-11-19(26)12-10-17/h2-12,14,18H,13,15-16H2,1H3
• InChI Key： ZECSJLUFFPOTMO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)CC(C2N(CC3=CC=C(F)C=C3)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 415.16960512g/mol
• Monoisotopic Mass: 415.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.4Ų

Additional information on 4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

Introduction to 4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 848726-91-0)

4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 848726-91-0, represents a convergence of advanced chemical synthesis and molecular design, making it a subject of considerable interest for scientists exploring novel therapeutic agents.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings, including a pyrrolidinone core and benzodiazole moieties. The presence of fluorine and methoxy substituents on the aromatic rings introduces unique electronic properties that can influence the compound's interactions with biological targets. Such structural features are often engineered to enhance binding affinity, selectivity, and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing emphasis on the development of multitargeted ligands that can interact with multiple biological pathways simultaneously. The compound 4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one exemplifies this trend, as its dual connection to benzodiazole and pyrrolidinone scaffolds suggests potential applications in the treatment of neurological and cardiovascular disorders. The benzodiazole moiety is well-known for its anxiolytic and sedative properties, while the pyrrolidinone ring often serves as a pharmacophore in compounds targeting central nervous system (CNS) receptors.

Recent studies have begun to explore the pharmacological profile of this compound, focusing on its potential as an intermediate in the synthesis of more complex drug candidates. Preliminary in vitro assays have indicated that derivatives of this molecule may exhibit inhibitory activity against enzymes and receptors involved in pain signaling and neuroinflammation. These findings align with the broader research efforts aimed at identifying new treatments for chronic pain conditions, where traditional analgesics often suffer from limitations such as tolerance and side effects.

The synthesis of 4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzodiazole ring through cyclization reactions and the introduction of the pyrrolidinone moiety via nucleophilic substitution or condensation processes. The use of fluorinated aromatic compounds adds an additional layer of complexity to the synthesis but also enhances the compound's potential pharmacological activity.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with target proteins, providing valuable insights into the compound's mechanism of action. These computational approaches are increasingly integrated into drug discovery pipelines, allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further investigation.

In conclusion, 4-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 848726-91-0) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and promising pharmacological properties make it a compelling candidate for further research into treating neurological and inflammatory disorders. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.